![molecular formula C15H30 B1241064 Germacrane](/img/structure/B1241064.png)
Germacrane
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Overview
Description
Germacrane is the fundamental parent of a class of sesquiterpenes with a structure based upon a cyclodecane ring substituted with an isopropyl and two methyl groups. It is a terpenoid fundamental parent and a sesquiterpene.
Scientific Research Applications
Anti-Angiogenic Effects
Germacrane sesquiterpenoids from Salvia substolonifera, specifically compounds 7 and 9, have shown significant inhibition of VEGF-induced human umbilical vein endothelial cell (HUVEC) proliferation, suggesting potential anti-angiogenic applications (Fang et al., 2015).
Biosynthesis Pathway Insights
A review on this compound sesquiterpenes, including germacrene B, offers valuable insights into their biosynthesis pathways, highlighting their role as intermediates in the formation of various sesquiterpenes (Xu & Dickschat, 2023).
Antimicrobial Activity
Potential Neurotrophic Activity
This compound sesquiterpenes from Illicium lanceolatum showed potential neurotrophic activity by promoting the proliferation of SH-SY5Y neuroblastoma cell line (Zhao et al., 2014).
Cytotoxicity against Cancer Cells
Certain this compound sesquiterpenes isolated from Santolina insularis exhibited potent and selective cytotoxic activity against the human colon carcinoma cell line (Appendino et al., 2005).
Structural Elucidation Techniques
Research on ketopelenolides C and D, this compound derivatives, highlights the importance of combining NMR data analysis, molecular modeling, and quantum-mechanical calculations for stereostructure elucidation of complex molecules (Fattorusso et al., 2008).
Immunomodulatory Effects
Scapiformolactones, this compound sesquiterpenoids from Salvia scapiformis, were evaluated for their immunomodulatory effects on T and B cells, as well as cytotoxicity against various human cancer cell lines (Lai et al., 2013).
Anti-Inflammatory Activity
A this compound derivative from Achillea pannonica exhibited significant topical anti-inflammatory activity, reducing edema and leukocyte infiltration in a mouse model (Sosa et al., 2001).
Properties
Molecular Formula |
C15H30 |
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Molecular Weight |
210.4 g/mol |
IUPAC Name |
(1S,7R)-1,7-dimethyl-4-propan-2-ylcyclodecane |
InChI |
InChI=1S/C15H30/c1-12(2)15-10-8-13(3)6-5-7-14(4)9-11-15/h12-15H,5-11H2,1-4H3/t13-,14+,15? |
InChI Key |
IBMAYSYTZAVZPY-YIONKMFJSA-N |
Isomeric SMILES |
C[C@@H]1CCC[C@@H](CCC(CC1)C(C)C)C |
SMILES |
CC1CCCC(CCC(CC1)C(C)C)C |
Canonical SMILES |
CC1CCCC(CCC(CC1)C(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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